Ethyl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C13H10F3NO3/c1-2-19-12(18)10-7-11(20-17-10)8-5-3-4-6-9(8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key: OYABCOBBYGRJIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H10F3NO3
• Molecular Weight: 285.22 g/mol

Description

Ethyl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate (ETFC) is an organic compound that has recently gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. ETFC is a relatively new compound and is currently undergoing research to determine its potential efficacy in various areas.

Scientific Research Applications

Photoinduced Reactions and Heterocycle Synthesis

Irradiation of 3-phenyl-2H-azirines in the presence of carboxylate esters leads to the formation of 5-alkoxy-3-oxazolines, a process that involves regiospecific addition to the azirine-derived benzonitrile-methylide dipole. These heterocycles are significant due to their potential applications in synthesizing various 5-alkoxy-3-oxazolines, highlighting a method to access relatively unknown compounds through spectral data and X-ray crystallography (Gilgen et al., 1975).

Stereoselective Synthesis

The Ph3P–CCl4–Et3N system has been employed for the stereoselective synthesis of ethyl anti-4-substituted phenyl-2-oxo-1,3-oxazolidine-5-carboxylates from N-Boc-β-amino alcohols. This method demonstrates a useful application in creating stereoselectively enriched compounds, which is crucial for drug synthesis and chemical research (Madhusudhan et al., 2003).

Michael-like Addition Strategy

The precursor ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate was utilized in a Michael-like addition strategy to synthesize ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs. This approach explores the versatility of Michael-like additions in synthesizing compounds with potential biological activities, highlighting the reaction's efficiency in producing target molecules (Boy & Guernon, 2005).

Crystal Structure Analysis

Ethyl 2-amino­oxazole-5-carboxyl­ate's crystal structure analysis contributes to understanding molecular conformation and intermolecular interactions. Such studies are fundamental in material science and drug design, offering insights into the structural basis of compound properties (Kennedy et al., 2001).

Bridged-Ring Nitrogen Compounds

The synthesis of ethyl 7-(2-ethoxy-2-oxoethyl)-3-phenyl-[1–3]triazolo[5,1-c][1,2,4]triazine-6-carboxylate demonstrates a novel approach to creating bridged-ring nitrogen compounds. This synthesis route offers a new pathway to explore conformationally restricted analogues, important for the development of therapeutics and materials (Ezema et al., 2015).